3-(3-methoxyphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid

• IUPAC Name: 3-(3-methoxyphenyl)-3-(3-oxo-1H-isoindol-2-yl)propanoic acid
• InChI: InChI=1S/C18H17NO4/c1-23-14-7-4-6-12(9-14)16(10-17(20)21)19-11-13-5-2-3-8-15(13)18(19)22/h2-9,16H,10-11H2,1H3,(H,20,21)
• InChI Key: UJSUOUOSPCOMNE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CC(=O)O)N2CC3=CC=CC=C3C2=O
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol
• CAS No.: 478260-11-6

Description

3-(3-methoxyphenyl)-3-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid is a useful research compound. Its molecular formula is C18H17NO4 and its molecular weight is 311.337. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Material Science and Organic Synthesis

One notable application is in the development of sustainable materials. For instance, phloretic acid (a phenolic compound closely related in structure to the query compound) has been explored as a renewable building block for enhancing the reactivity of –OH bearing molecules towards benzoxazine ring formation instead of phenol. This process paves the way for creating materials with thermal and thermo-mechanical properties suitable for a wide range of applications, highlighting a shift towards more environmentally friendly alternatives in material science (Trejo-Machin et al., 2017).

Biomedical Analysis and Drug Discovery

Another area of application is in biomedical analysis and drug discovery. Compounds with methoxy groups, similar to the one , have been developed for their potential antioxidant, anti-inflammatory, and antiulcer activities. These research efforts underline the significance of such compounds in exploring new therapeutic agents (Subudhi & Sahoo, 2011). Additionally, novel fluorophores derived from similar structures have been identified for their strong fluorescence across a wide pH range, offering new tools for biomedical analysis and fluorescent labeling (Hirano et al., 2004).

Spectroscopic and Computational Studies

Research also extends into the spectroscopic and computational studies of such compounds. Quantum mechanical and spectroscopic studies, including FT-IR and FT-Raman, along with NBO analysis, HOMO-LUMO, first order hyperpolarizability, and docking studies, have been conducted on similar compounds. These studies provide deep insights into the electronic and vibrational characteristics, reactivity parameters, and potential interactions with biological targets, which are crucial for the design of new drugs and materials (Sakthivel et al., 2018).